N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H27NO3S/c1-20(24,14-16-7-9-17(25-2)10-8-16)15-22-19(23)21(11-3-4-12-21)18-6-5-13-26-18/h5-10,13,24H,3-4,11-12,14-15H2,1-2H3,(H,22,23)
• InChI Key: YBUJAQGOSDPWHR-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)C2(CCCC2)C3=CC=CS3)O
• Molecular Formula: C21H27NO3S
• Molecular Weight: 373.5 g/mol

Description

N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C21H27NO3S and its molecular weight is 373.51. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Dye Synthesis

Research by Witalewska et al. (2019) explored the use of thioamides, similar in structural complexity to the specified compound, as building blocks for synthesizing a variety of fluorescent dyes. These dyes displayed fluorescence in the range of 412–672 nm with quantum yields of 0.1–0.88, indicating potential applications in biological imaging and molecular probes. The study highlights the role of such compounds in developing efficient color-tunable fluorophores, contributing to advancements in fluorescence-based technologies and research tools (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Antifungal and Antibacterial Applications

Xiao et al. (2014) discovered new metabolites from the endophytic fungus Botryosphaeria dothidea, which included compounds structurally related to the one . These metabolites exhibited significant antimicrobial activities, suggesting the potential of such compounds in developing new antifungal and antibacterial agents. This research underscores the importance of exploring complex organic compounds for new drug discovery, particularly in addressing resistant strains of bacteria and fungi (Xiao, Zhang, Gao, Tang, Zhang, & Gao, 2014).

Corrosion Inhibition

Abu-Rayyan et al. (2022) studied synthetic acrylamide derivatives, including those with structural features akin to the specified compound, for their efficacy as corrosion inhibitors on copper in nitric acid solutions. The research demonstrated the potential of such compounds in industrial applications, particularly in protecting metals from corrosive environments. This highlights the versatility of complex organic compounds in various applications beyond biomedical research, extending to materials science and engineering (Abu-Rayyan, Al Jahdaly, AlSalem, Alhadhrami, Hajri, Bukhari, Waly, & Salem, 2022).